Benzo[c]cinnoline, 3,8-dimethyl-

• CAS RN: 52143-63-2
• Molecular Formula: C14H12N2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 3,8-dimethylbenzo[c]cinnoline
• InChI: InChI=1S/C14H12N2/c1-9-3-5-11-12-6-4-10(2)8-14(12)16-15-13(11)7-9/h3-8H,1-2H3
• InChI Key: AMJPNWGUUCMJJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN=C3C=C(C=CC3=C2C=C1)C

Description

Benzo[c]cinnoline, 3,8-dimethyl- is a useful research compound. Its molecular formula is C14H12N2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzo[c]cinnoline, 3,8-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzo[c]cinnoline, 3,8-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

64 g (0.235 mol) of 4,4'-dimethyl-2,2'-dinitrobiphenyl are dissolved in 700 ml of dry toluene, under argon. 313 g (1.084 mols) of sodium dihydro-bis-(2-methoxyethoxy)-aluminate (70% in toluene) are added slowly dropwise, with stirring; an exothermic reaction takes place. The mixture is stirred for a further 10 minutes at about 80° C. The solution is evaporated to dryness. The oily residue is ground with 500 ml of water and 100 ml of concentrated ammonia. The brown suspension is filtered through a glass filter and the precipitate is washed with water. The precipitate is then extracted with ethanol in a Soxhlet apparatus for 5 days. The resulting alcoholic solution is refluxed with active charcoal and filtered hot and the filtrate is evaporated to dryness. The crude product thus obtained is finally recrystallised from a mixture of toluene/isooctane.